Cas no 210411-19-1 (2H-Tetrazole-5-carboxylicacid, 2-hydroxy-, ethyl ester)

• Product Name: 2H-Tetrazole-5-carboxylicacid, 2-hydroxy-, ethyl ester
• CAS No: 210411-19-1
• MF: C₄H₆N₄O₃
• MW: 158.115439891815
• CID: 242253
• PubChem ID: 11768830
• Update Time: 2025-04-19

2H-Tetrazole-5-carboxylicacid, 2-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole-5-carboxylicacid, 2-hydroxy-, ethyl ester
• Ethyl2-hydroxytetrazole-5-carboxylate
• SCHEMBL6167626
• 210411-19-1
• DTXSID00472066
• 2-HYDROXY-2H-TETRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER

• Inchi： 1S/C4H6N4O3/c1-2-11-4(9)3-5-7-8(10)6-3/h10H,2H2,1H3
• InChI Key： QEYCARAJDZHFAX-UHFFFAOYSA-N
• SMILES： O(C(C1N=NN(N=1)O)=O)CC

Computed Properties

• Exact Mass: 158.04408
• Monoisotopic Mass: 158.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• PSA: 90.13